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Compound of Interest

Compound Name: 2-(Hexyloxy)aniline

Cat. No.: B1317180

Technical Guide: 2-(Hexyloxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-(hexyloxy)aniline, along with a detailed experimental workflow for its synthesis.
This compound serves as a valuable intermediate in organic synthesis and holds potential for
applications in materials science and drug discovery.

Core Chemical Data

The fundamental properties of 2-(hexyloxy)aniline are summarized below, providing a ready
reference for experimental design and analysis.

Property Value Source(s)
Molecular Weight 193.28 g/mol [1]
Chemical Formula C12H19NO [1]
CAS Number 52464-50-3 [1]

Synthesis of 2-(Hexyloxy)aniline
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The synthesis of 2-(hexyloxy)aniline is commonly achieved through a multi-step process
involving the Williamson ether synthesis followed by the reduction of a nitro group. This method
offers a reliable route to obtain the target compound from commercially available starting
materials.

Experimental Workflow: Synthesis of 2-(Hexyloxy)aniline

Caption: Synthesis workflow for 2-(hexyloxy)aniline.

Experimental Protocols

While detailed, step-by-step published protocols for the synthesis of 2-(hexyloxy)aniline are
not readily available, the following outlines the general procedures based on established
chemical principles.

Synthesis of 2-(Hexyloxy)nitrobenzene (Williamson
Ether Synthesis)

o Deprotonation of 2-Nitrophenol: 2-Nitrophenol is dissolved in a suitable aprotic polar solvent,
such as acetone or DMF. An excess of a base, typically potassium carbonate, is added to the
solution. The mixture is stirred at room temperature to facilitate the deprotonation of the
hydroxyl group, forming the potassium salt of 2-nitrophenol (potassium 2-nitrophenoxide).

e Nucleophilic Substitution: A hexyl halide, such as hexyl bromide, is added to the reaction
mixture. The mixture is then heated to reflux to promote the Sn2 reaction between the
phenoxide and the hexyl halide. The reaction progress can be monitored by thin-layer
chromatography (TLC).

» Work-up and Purification: Upon completion of the reaction, the mixture is cooled to room
temperature, and the inorganic salts are removed by filtration. The solvent is evaporated
under reduced pressure. The resulting crude product, 2-(hexyloxy)nitrobenzene, can be
purified by column chromatography on silica gel.

Reduction of 2-(Hexyloxy)nitrobenzene

o Catalytic Hydrogenation: The purified 2-(hexyloxy)nitrobenzene is dissolved in a suitable
solvent, such as ethanol or ethyl acetate. A catalytic amount of palladium on carbon (Pd/C) is
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added to the solution.

o Hydrogenation Reaction: The reaction mixture is placed under a hydrogen atmosphere
(typically using a balloon or a hydrogenation apparatus) and stirred vigorously at room
temperature. The reduction of the nitro group to an amine is usually exothermic. The reaction
is monitored by TLC until the starting material is completely consumed.

 Isolation of the Final Product: After the reaction is complete, the catalyst is removed by
filtration through a pad of celite. The solvent is then removed from the filtrate by rotary
evaporation to yield the final product, 2-(hexyloxy)aniline. Further purification, if necessary,
can be achieved by column chromatography or distillation under reduced pressure.

Analytical Characterization

The structural confirmation and purity assessment of 2-(hexyloxy)aniline are crucial. The
primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance
(NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are instrumental in confirming the molecular structure of 2-
(hexyloxy)aniline. The 'H NMR spectrum will show characteristic signals for the aromatic
protons, the protons of the hexyloxy chain, and the amine protons. Similarly, the 3C NMR
spectrum will display distinct peaks corresponding to the different carbon atoms in the
molecule.

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for determining the purity of 2-(hexyloxy)aniline and for
monitoring reaction progress. A reverse-phase HPLC method, likely utilizing a C18 column with
a mobile phase consisting of a mixture of acetonitrile and water (with a possible acid modifier
like formic acid for improved peak shape), would be a suitable approach.

Applications in Research and Development

2-(Hexyloxy)aniline is a versatile building block in organic synthesis. The presence of both an
amino group and a hexyloxy substituent allows for a variety of chemical transformations. The
amino group can undergo diazotization, acylation, and alkylation, while the hexyloxy group
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imparts increased solubility in organic solvents and can influence the steric and electronic
properties of the final molecule.

In the field of drug development, aniline derivatives are of significant interest. For instance, 2-
substituted anilines have been investigated as scaffolds for the development of potent enzyme
inhibitors. The specific biological activities of 2-(hexyloxy)aniline are an area for further
investigation.

In materials science, aniline derivatives are precursors for the synthesis of polyanilines, which
are conducting polymers with applications in electronics and sensors. The hexyloxy group can
enhance the processability of these polymers by improving their solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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